Cas no 96602-42-5 (4-methoxy-6-(methylsulfanyl)methyl-1,3,5-triazin-2-amine)

• Product Name: 4-methoxy-6-(methylsulfanyl)methyl-1,3,5-triazin-2-amine
• CAS No: 96602-42-5
• MF: C₆H₁₀N₄OS
• MW: 186.234798908234
• CID: 4360678
• Update Time: 2025-07-22

4-methoxy-6-(methylsulfanyl)methyl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4-methoxy-6-[(methylthio)methyl]-
• 4-methoxy-6-(methylsulfanyl)methyl-1,3,5-triazin-2-amine

• Inchi： 1S/C6H10N4OS/c1-11-6-9-4(3-12-2)8-5(7)10-6/h3H2,1-2H3,(H2,7,8,9,10)
• InChI Key： JVGAHJSTVPKVDQ-UHFFFAOYSA-N
• SMILES： N1=C(CSC)N=C(OC)N=C1N

Additional information on 4-methoxy-6-(methylsulfanyl)methyl-1,3,5-triazin-2-amine

Professional Introduction to 4-methoxy-6-(methylsulfanyl)methyl-1,3,5-triazin-2-amine (CAS No. 96602-42-5)

4-methoxy-6-(methylsulfanyl)methyl-1,3,5-triazin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 96602-42-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound belongs to the triazine family, a class of molecules characterized by a three-membered ring containing three nitrogen atoms. The presence of functional groups such as a methoxy group at the 4-position and a methylsulfanyl group at the 6-position contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of 4-methoxy-6-(methylsulfanyl)methyl-1,3,5-triazin-2-amine features a central triazine core that is highly versatile in terms of further functionalization. The amine group at the 2-position provides a nucleophilic site for condensation reactions, while the electron-withdrawing nature of the nitrogen atoms enhances its participation in various organic transformations. This molecular architecture has been exploited in the development of novel bioactive molecules, particularly in the quest for new pharmaceutical agents and crop protection chemicals.

In recent years, there has been growing interest in exploring the pharmacological potential of triazine derivatives. The 4-methoxy-6-(methylsulfanyl)methyl moiety in this compound imparts specific interactions with biological targets, which has been leveraged in medicinal chemistry campaigns. For instance, studies have demonstrated that modifications at the 6-position can influence binding affinity to enzymes and receptors, making this compound a promising scaffold for drug discovery. The methylsulfanyl group, in particular, has been shown to enhance solubility and metabolic stability, key factors in optimizing drug-like properties.

One of the most compelling aspects of 4-methoxy-6-(methylsulfanyl)methyl-1,3,5-triazin-2-amine is its role as a precursor in synthesizing more complex molecules. Researchers have utilized this compound to develop novel herbicides and fungicides by further functionalizing its structure. The triazine core serves as an excellent platform for introducing various substituents that can modulate biological activity. For example, derivatives of this compound have been investigated for their ability to inhibit specific enzymes involved in plant growth regulation, offering potential benefits in sustainable agriculture.

The synthesis of 4-methoxy-6-(methylsulfanyl)methyl-1,3,5-triazin-2-amine typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between cyanamide derivatives and appropriate electrophiles, followed by functional group transformations such as methylation and methoxylation. Advances in catalytic methods have enabled more efficient and environmentally friendly approaches to producing this compound on an industrial scale.

From a chemical biology perspective, the pharmacological profile of 4-methoxy-6-(methylsulfanyl)methyl-1,3,5-triazin-2-amine has been scrutinized through both computational modeling and experimental validation. Computational studies have predicted potential binding modes with target proteins, providing insights into its mechanism of action. Experimental assays have confirmed its efficacy in modulating certain biological pathways, suggesting its utility as an active ingredient in therapeutic formulations.

The agrochemical applications of this compound are particularly noteworthy. The herbicidal activity exhibited by some derivatives has been attributed to their ability to disrupt essential plant metabolic pathways. Field trials have demonstrated promising results when these compounds are incorporated into formulations designed for weed control. Additionally, their environmental compatibility has been assessed through biodegradation studies, indicating favorable profiles for agricultural use.

In conclusion,4-methoxy-6-(methylsulfanyl)methyl-1,3,5-triazin-2-amine (CAS No. 96602-42-5) represents a versatile and valuable building block in chemical synthesis with significant potential across multiple domains including pharmaceuticals and agrochemicals. Its unique structural features enable diverse modifications that can yield novel bioactive molecules with tailored properties. As research continues to uncover new applications for this compound,4-methoxy-6-(methylsulfanyl)methyl moiety will undoubtedly remain at the forefront of innovation in synthetic chemistry.